Cas no 38932-01-3 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butylcyclohexane-1,2-diyl dimethanesulfonate
- NSC-148820
- DTXSID30302105
- NSC148820
- 38932-01-3
-
-
- Inchi： InChI=1S/C12H24O6S2/c1-12(2,3)9-6-7-10(17-19(4,13)14)11(8-9)18-20(5,15)16/h9-11H,6-8H2,1-5H3
- InChI Key： LIMNUKNLNMFVEW-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1CCC(C(C1)OS(=O)(=O)C)OS(=O)(=O)C
Computed Properties
- Exact Mass: 328.10152
- Monoisotopic Mass: 328.10143083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 86.74
Related Literature
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
-
Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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